Cas no 2219372-09-3 (4-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethanamine)

• Product Name: 4-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethanamine
• CAS No: 2219372-09-3
• MF: C₆H₇ClF₃N₃
• MW: 213.588090181351
• CID: 6205607
• PubChem ID: 71053772
• Update Time: 2025-05-03

4-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethanamine
• [4-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]methanamine
• CHEMBL4938410
• EN300-1704595
• 2219372-09-3
• SCHEMBL14039592

• Inchi： 1S/C6H7ClF3N3/c1-13-3(2-11)4(7)5(12-13)6(8,9)10/h2,11H2,1H3
• InChI Key： LWFKVEUCRIHMDW-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=NN(C)C=1CN

Computed Properties

• Exact Mass: 213.0280594g/mol
• Monoisotopic Mass: 213.0280594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethanamine

4-Chloro-1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-5-Ylmethanamine: A Comprehensive Overview

The compound with CAS No. 2219372-09-3, known as 4-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethanamine, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and pharmacology. This compound is notable for its unique structural features, which include a pyrazole ring substituted with chlorine, methyl, and trifluoromethyl groups, along with an amine functional group. These characteristics make it a valuable substrate for various applications in drug discovery and material science.

Recent studies have highlighted the potential of 4-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethanamine as a lead compound in the development of novel therapeutic agents. Its structure facilitates interactions with various biological targets, including enzymes and receptors, making it a promising candidate for drug design. Researchers have explored its ability to modulate key signaling pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders.

The synthesis of 4-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethanamine involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by the introduction of substituents at specific positions to achieve the desired regiochemistry. The use of advanced catalytic systems and optimized reaction conditions has significantly improved the yield and purity of this compound. Recent advancements in asymmetric synthesis have also enabled the production of enantiomerically pure derivatives, which are crucial for pharmacological studies.

In terms of applications, 4-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethanamine has shown potential in agrochemicals, where it exhibits activity against various pests and pathogens. Its ability to inhibit key enzymes involved in plant defense mechanisms makes it a candidate for developing eco-friendly pesticides. Additionally, this compound has been investigated for its role in polymer chemistry, where it serves as a building block for constructing advanced materials with tailored properties.

Recent research has also focused on understanding the environmental impact of 4-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-Ylmethanamine. Studies have evaluated its biodegradation pathways and toxicity profiles to ensure its safe use in industrial and agricultural settings. These findings underscore the importance of sustainable practices in the synthesis and application of such compounds.

In conclusion, 4-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-Ylmethanamine (CAS No. 2219372-X-X) represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a key player in modern chemical innovation.